Cas no 389606-64-8 (5-Pyrimidinecarbonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]amino]-)

• Product Name: 5-Pyrimidinecarbonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]amino]-
• CAS No: 389606-64-8
• MF: C₉H₁₂ClN₅
• MW: 225.678079605103
• CID: 1496566
• Update Time: 2024-08-24

5-Pyrimidinecarbonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]amino]-

• Inchi： 1S/C9H12ClN5/c1-15(2)4-3-12-8-7(5-11)6-13-9(10)14-8/h6H,3-4H2,1-2H3,(H,12,13,14)
• InChI Key： ZSXWQUUTZHMLFV-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C#N)C(NCCN(C)C)=N1

Computed Properties

• Exact Mass: 225.07836

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 443.1±40.0 °C(Predicted)
• PSA: 64.84
• pka: 8.82±0.28(Predicted)